Cas no 899946-75-9 (6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 899946-75-9
• MF: C₁₈H₁₃FN₂O₃
• MW: 324.305827856064
• CID: 6022168
• PubChem ID: 7663587
• Update Time: 2025-06-27

6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one
• 6-(1,3-benzodioxol-5-yl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one
• 6-(benzo[d][1,3]dioxol-5-yl)-2-(4-fluorobenzyl)pyridazin-3(2H)-one
• 6-(2H-1,3-benzodioxol-5-yl)-2-[(4-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one
• HMS1658H02
• AKOS024704387
• 899946-75-9
• F2774-1343

• Inchi： 1S/C18H13FN2O3/c19-14-4-1-12(2-5-14)10-21-18(22)8-6-15(20-21)13-3-7-16-17(9-13)24-11-23-16/h1-9H,10-11H2
• InChI Key： PCJAXTAJZVFYCW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C=CC(C2=CC=C3C(=C2)OCO3)=N1)=O

Computed Properties

• Exact Mass: 324.09102044g/mol
• Monoisotopic Mass: 324.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1Ų

Additional information on 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 899946-75-9 and Product Name: 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

The compound with the CAS number 899946-75-9 and the product name 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of functional groups such as the 1,3-benzodioxol ring system and the fluorophenyl moiety contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration in drug discovery and development.

Recent research in the field of medicinal chemistry has highlighted the importance of dihydropyridazinones as versatile scaffolds for designing novel therapeutic agents. These compounds have shown promise in various biological assays, including anti-inflammatory, antiviral, and anticancer activities. The specific arrangement of atoms in 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one is thought to contribute to its pharmacological effects by interacting with specific targets within biological systems. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, bioavailability, and binding affinity of a molecule.

One of the most compelling aspects of this compound is its structural complexity, which allows for a high degree of molecular diversity. This characteristic is particularly valuable in the context of structure-based drug design, where the precise arrangement of atoms can dictate the efficacy and selectivity of a potential drug candidate. The 1,3-benzodioxol ring system is a well-known pharmacophore that has been extensively studied for its biological activity. Its presence in this compound suggests that it may exhibit properties similar to those observed with other benzodioxol derivatives, such as antipsychotic and anxiolytic effects.

The synthesis of 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this compound with greater ease than was previously possible. This has opened up new avenues for exploring its potential applications in pharmaceutical research. The reaction pathway typically involves condensation reactions between appropriately substituted precursors, followed by functional group transformations to introduce the desired substituents.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit potent effects on certain enzymes and receptors relevant to human health. For instance, it has been hypothesized that the interaction between the fluorophenyl group and specific binding sites could modulate enzyme activity in ways that are beneficial for treating various diseases. Additionally, the 1,3-benzodioxol moiety may contribute to additional layers of biological activity by engaging with different cellular targets. These interactions are being further investigated through both computational modeling and experimental validation.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. This compound serves as an excellent example of how subtle changes in chemical structure can lead to significant differences in pharmacological properties. The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like this one. By leveraging high-throughput screening and virtual screening techniques, researchers can rapidly assess the potential activity of numerous compounds without having to perform extensive wet-lab experiments.

One area where this compound shows particular promise is in the treatment of neurological disorders. The structural features present in 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one are reminiscent of known active ingredients in drugs used to manage conditions such as epilepsy and depression. While more research is needed to fully understand its mechanisms of action, early findings are encouraging. The ability to fine-tune its structure may lead to the development of more effective treatments with fewer side effects compared to existing therapies.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The introduction of fluorine into organic molecules often enhances their pharmacological properties by improving metabolic stability and binding affinity. In this context, the fluorophenyl group in our compound is particularly valuable. It not only contributes to its unique chemical profile but also opens up possibilities for further derivatization and optimization. Researchers are exploring various strategies to modify this group while maintaining or enhancing its biological activity.

As our understanding of complex biological systems continues to grow, so does our ability to design molecules that interact with them in precise ways. This compound exemplifies how advances in synthetic chemistry and computational biology can lead to innovative solutions for treating human diseases. By combining traditional wet-lab techniques with cutting-edge computational tools, scientists are able to rapidly identify and develop novel therapeutic agents like 6-(2H-1,3-benzodioxol-5-yl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one.

The future prospects for this compound are bright indeed. Ongoing studies aim to elucidate its full spectrum of biological activities and explore potential clinical applications. As more data becomes available from both preclinical and clinical trials (where applicable), we can expect further refinements in its design and development pipeline. This iterative process underscores the dynamic nature of pharmaceutical research—a field where innovation knows no bounds.